Cas no 77860-11-8 (2(3H)-Benzothiazolethione,3-[(2-benzothiazolylthio)methyl]-)
![2(3H)-Benzothiazolethione,3-[(2-benzothiazolylthio)methyl]- structure](https://ossimg.kuujia.com/scimg/78000/77860-11-8x500.png)
77860-11-8 structure
Product Name:2(3H)-Benzothiazolethione,3-[(2-benzothiazolylthio)methyl]-
CAS No:77860-11-8
MF:C15H10N2S4
MW:346.513297557831
CID:550878
PubChem ID:2755538
Update Time:2025-04-19
2(3H)-Benzothiazolethione,3-[(2-benzothiazolylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolethione,3-[(2-benzothiazolylthio)methyl]-
- 2-Benzothiazolinethione,3-[(2-benzothiazolylthio)methyl]- (6CI,7CI)
- 2(3H)-Benzothiazolethione, 3-[(2-benzothiazolylthio)methyl]-
- 77860-11-8
- AKOS004910016
-
- Inchi： 1S/C15H10N2S4/c18-15-17(11-6-2-4-8-13(11)21-15)9-19-14-16-10-5-1-3-7-12(10)20-14/h1-8H,9H2
- InChI Key： GESYYSDCKVYAJF-UHFFFAOYSA-N
- SMILES： S1C(N(CSC2=NC3C=CC=CC=3S2)C2C=CC=CC1=2)=S
Computed Properties
- Exact Mass: 345.97268302g/mol
- Monoisotopic Mass: 345.97268302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 127Ų
2(3H)-Benzothiazolethione,3-[(2-benzothiazolylthio)methyl]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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